Cas no 13610-03-2 (Benzene, (2-butyn-1-ylthio)-)

Benzene, (2-butyn-1-ylthio)- structure
Product name:Benzene, (2-butyn-1-ylthio)-
Benzene, (2-butyn-1-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (2-butyn-1-ylthio)-
- (2-Butyn-1-ylthio)benzene
- 13610-03-2
- DTXSID601312161
- SCHEMBL14214025
-
- Inchi: InChI=1S/C10H10S/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,9H2,1H3
- InChI Key: HWIFKHZSFBGZSH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 162.05032149g/mol
- Monoisotopic Mass: 162.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3Ų
- XLogP3: 3.1
Benzene, (2-butyn-1-ylthio)- Related Literature
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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2. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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